Published in Crystallography Reviews (Vol. 29, No. 1, 2023)

ABSTRACTThe coronavirus SARS-CoV-2 is the causative agent for the COVID-19 pandemic. Its proteome is typically separated into three classes of proteins: (1) Structural proteins which facilitate the transport and host cell infiltration of the viral RNA, (2) non-structural proteins which are thought to be essential for the viral life cycle and are all produced from open reading frame 1ab (ORF1ab) on the RNA, and (3) everything else, called accessory proteins. Although it was originally thought that these accessory proteins are non-essential for viral replication, a growing body of evidence suggests that these diverse proteins have crucial roles in virus-host interactions, in particular in the way they interfere with the signalling pathways that modulate the host cell’s response to infection and viral pathogenicity. Here, we summarize efforts to structurally characterize the accessory proteins from SARS-CoV-2.

Published in Crystallography Reviews (Vol. 28, No. 2-3, 2022)

The fundamental crystal science underpinning the industrial crystallisation of organic materials is reviewed from molecular, intermolecular (synthonic) and crystallographic perspectives. The main aspects that differentiate the crystal growth of these materials from more conventional commercial crystal growth of large single crystals and epitaxial layers for micro-electronic applications are highlighted. Building up on key concepts of intermolecular forces, crystallisation and crystal chemistry, the factors that govern the bulk structure, equilibrium external morphology and hence surface chemistry of crystals are reviewed. The non-equilibrium case of solution-phase crystallisation builds upon this, dealing with the core aspects of solubility, solution metastability, and hence crystallisability and how supersaturation relates to molecular assembly through the nucleation process and the subsequent faceting of the nuclei through the growth process into well-defined polyhedral crystalline forms. The practical implications are brought into sharp focus through a number of case-study examples whereby the crystallisation process can be engineered to produce crystals with pre- desired physico-chemical properties, notably crystal size, crystal structure, crystal morphology, purity and agglomerability.Abbreviations: 0D: Zero-dimension; 1D: One-dimension; 2D: Two-dimension; 3D: Three-dimension; ADDoPT: Advanced Digital Design Transforming Pharmaceutical Development and Manufacture; AE: Attachment energy; AFM: Atomic force microscopic; AIDS: Acquired Immuno-Deficiency Syndrome; API: Active Pharmaceutical Ingredient; ATR-FTIR: Attenuated total reflectance – Fourier transform infrared; B&S: Birth & Spread; BCF: Burton-Cabrera-Frank; BFDH: Bravais–Friedel–Donnay–Harker; Bud: Budesonide; CCDC: Cambridge Crystallographic Data Centre; CSD: Crystal size distribution; DSC: Differential scanning calorimetry; EPSRC: Engineering and Physical Sciences Research Council; EtOH: Ethanol; F: Flat faces; FP: Fluticasone propionate; FTIR: Fourier transform infrared; H-bonding: Hydrogen bonding; IN: Instantaneous nucleation; ISSCG-17: The 17th International Summer School on Crystal Growth; K: Kink faces; KBHR: Kashchiev – Borissova – Hammond – Roberts; KJR: Kevin J Roberts; LGA: L-glutamic acid; MCS: Manufacturing Classification System; MSG: Monosodium glutamate; MSZW: Metastable zone width; NA: Nornizar Anuar; PABA: Para-amino benzoic acid; PBC: Periodic Bond Chain; PN: Progressive nucleation; PXRD: Powder x-ray diffraction; R&D: Research and Development; RIG: Rough interface growth; ROY: Red-Orange-Yellow; S: Stepped faces; SB: Salbutamol; SDS: Sodium dodecyl sulphate; UiTM: Universiti Teknologi MARA; UV-Vis: Ultraviolet–visible spectroscopy; XRD: X-ray diffraction

Published in Crystallography Reviews (Vol. 28, No. 1, 2022)

Bismuth Ferrites (BFO), a multiferroic nanomaterial that possesses antiferromagnetic ordering above room temperature, has been the focus of material researchers for quite some time. Because the scope of its practical uses are caught up by its low magnetization due to its G-type antiferromagnetic nature below Neel temperature. Such coexistence of magnetic behaviour along with its ferroelectric property, has drawn deeper interest into its structure. It has been observed that doping with different elements and at different sites or co-doping has a significant influence on structural modification. These structural changes give different magnetic properties enabling BFOs for suitable applications. Furthermore, the synthesis process and other intrinsic characteristics also have an influence on modifications observed in magnetic behaviour, as seen for various reported results. Therefore, a consolidation of some of the remarkable changes in magnetic properties resulting from the structural changes using dopants, doping types and synthesis methods BFOs so far is reviewed here and presented in brief.

Refinement of macromolecular X-ray crystal structures involves using complex software with hundreds of different settings. The complexity of underlying concepts and the sheer amount sof instructions may make it difficult for less experienced crystallographers to achieve optimal results in their refinements. This tutorial review offers guidelines for choosing the best settings for the reciprocal-space refinement of macromolecular models and provides practical tips for manual model correction. To help aspiring crystallographers navigate the process, some of the most practically important concepts of protein structure refinement are described. Among the topics covered are the use and purpose of R-free, geometrical restraints, restraints on atomic displacement parameters (ADPs), refinement weights, various parametrizations of ADPs (full anisotropic refinement and TLS), and omit maps. We also give practical tips for manual model correction in Coot, modelling of side-chains with poor or missing density, and ligand identification, fitting, and refinement.

The physicochemical properties of Inclusion Compounds are described in terms of structure, selectivity, kinetics of decomposition, and enclathration. Their formation and stability are dependent on the phenomenon of molecular recognition. Thus, their thermal behaviour results from the secondary interactions which occur in the various molecular and ionic components which govern their crystalline packing.

Published in Crystallography Reviews (Vol. 29, No. 1, 2023)

(2021). INTRODUCTION TO PROTEINS, Introduction to Proteins: Structure, Function, and Motion, 2nd edition. Crystallography Reviews: Vol. 27, No. 1, pp. 47-50.